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Compound of Interest

Compound Name: Pyricarbate

Cat. No.: B155464

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Pyricarbate (CAS: 1882-26-4), including
operational and disposal plans. The following procedural guidance is based on available safety
data for Pyricarbate and general best practices for handling carbamate compounds.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Pyricarbate is provided below.
This information is crucial for understanding its behavior under various laboratory conditions.
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Property Value Source
CAS Number 1882-26-4 [1][2]13]
Molecular Formula C11H15N304 [1][3]
Molecular Weight 253.25 g/mol [11[3]
Solid powder[3], Needles from
Appearance
methanol or acetone[2]
Melting Point 136-137 °C [2][4]
Boiling Point 440.5 °C at 760 mmHg [4]
Sparingly soluble in cold water;
Solubility freely soluble in hot water.[2]

Soluble in DMSO.[3]

Toxicological Data

Pyricarbate is described as moderately toxic by ingestion and can be an irritant.[5][6] When
heated to decomposition, it may emit toxic fumes of nitrogen oxides (NOXx).[5]

Test Species Dose Source
Oral LD50 Mice 4500 mg/kg [2]
Oral LD50 Rats 3400 mg/kg [2]
Oral LD50 Rabbits 5200 mg/kg [2]
Oral LD50 Dogs 1000 mg/kg [2]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Pyricarbate with detailed PPE recommendations
was not available, the following general guidance for handling carbamate compounds should
be followed to minimize exposure.
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Equipment

Specification

Eye Protection

Chemical splash goggles or safety glasses. A
face shield may be necessary for splash
hazards.[7][8]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) should
be worn.[7][8]

Body Protection

A laboratory coat is required. For larger
quantities or increased risk of splash, chemical-

resistant aprons or coveralls are recommended.

[8]19]

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If significant aerosolization

is expected, a respirator may be necessary.[7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pyricarbate is essential for laboratory safety. The following

workflow outlines the key steps from preparation to cleanup.
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Pyricarbate Handling Workflow
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Pyricarbate Handling Workflow Diagram
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Disposal Plan

Proper disposal of Pyricarbate and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect unused Pyricarbate and any grossly contaminated disposable
materials (e.g., weigh boats, contaminated gloves) in a designated, labeled hazardous waste
container.

o Liquid Waste: Solutions containing Pyricarbate should be collected in a separate, labeled
hazardous waste container. Do not mix with other solvent waste streams unless compatibility
is confirmed.

» Empty Containers: Triple rinse containers that held Pyricarbate with a suitable solvent. The
first rinseate should be collected as hazardous waste.[10][11] After thorough rinsing and
drying, deface the label before disposal as regular laboratory glass or plastic waste, in
accordance with institutional policies.[11]

Disposal Method:

» All waste containing Pyricarbate must be disposed of through a licensed hazardous waste
disposal company. Do not dispose of Pyricarbate down the drain or in regular trash.[10]
Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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